Cas no 1402232-72-7 (1-(Cyclopropylmethyl)-2-oxo-1,2-dihydropyrimidine-5-carboxylic acid)

• Product Name: 1-(Cyclopropylmethyl)-2-oxo-1,2-dihydropyrimidine-5-carboxylic acid
• CAS No: 1402232-72-7
• MF: C₉H₁₀N₂O₃
• MW: 194.187302112579
• CID: 4787526
• Update Time: 2026-02-27

1-(Cyclopropylmethyl)-2-oxo-1,2-dihydropyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(Cyclopropylmethyl)-2-oxo-1,2-dihydropyrimidine-5-carboxylic acid

• Inchi： 1S/C9H10N2O3/c12-8(13)7-3-10-9(14)11(5-7)4-6-1-2-6/h3,5-6H,1-2,4H2,(H,12,13)
• InChI Key： XEYUQJWDFGBKHO-UHFFFAOYSA-N
• SMILES： O=C1N=CC(C(=O)O)=CN1CC1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 342
• XLogP3: 0
• Topological Polar Surface Area: 70

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 347.1±52.0 °C at 760 mmHg
• Flash Point: 163.7±30.7 °C
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

1-(Cyclopropylmethyl)-2-oxo-1,2-dihydropyrimidine-5-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

Additional information on 1-(Cyclopropylmethyl)-2-oxo-1,2-dihydropyrimidine-5-carboxylic acid

Comprehensive Overview of 1-(Cyclopropylmethyl)-2-oxo-1,2-dihydropyrimidine-5-carboxylic acid (CAS No. 1402232-72-7)

1-(Cyclopropylmethyl)-2-oxo-1,2-dihydropyrimidine-5-carboxylic acid (CAS 1402232-72-7) is a specialized organic compound with significant potential in pharmaceutical and biochemical research. This pyrimidine derivative features a cyclopropylmethyl substituent and a carboxylic acid functional group, making it a versatile intermediate for drug discovery and medicinal chemistry applications. Its unique structure has garnered attention in the development of novel therapeutic agents, particularly in targeting enzyme inhibition and modulating biological pathways.

The compound's pyrimidine core is a key pharmacophore found in many FDA-approved drugs, including antiviral and anticancer agents. Researchers are increasingly exploring its derivatives for their potential in addressing global health challenges, such as antimicrobial resistance (AMR) and chronic inflammatory diseases. With the rise of AI-driven drug discovery, compounds like 1-(Cyclopropylmethyl)-2-oxo-1,2-dihydropyrimidine-5-carboxylic acid are being computationally screened for binding affinity against emerging therapeutic targets, aligning with trends in precision medicine.

From a synthetic chemistry perspective, the carboxylic acid moiety in this compound allows for further derivatization via amidation, esterification, or peptide coupling reactions. This adaptability makes it valuable for high-throughput screening (HTS) libraries, a topic frequently searched in pharmaceutical R&D forums. Recent publications highlight its utility in constructing heterocyclic scaffolds, which are pivotal in developing kinase inhibitors—a hot topic in oncology research.

Analytical characterization of CAS 1402232-72-7 typically involves advanced techniques like LC-MS (Liquid Chromatography-Mass Spectrometry) and NMR spectroscopy, both widely discussed in chemistry databases and patent literature. Stability studies under varying pH conditions—another trending search query—are essential for its formulation in potential drug candidates. The compound’s logP and solubility profiles also align with current industry focus on Lipinski’s Rule of Five compliance.

In the context of green chemistry, researchers are investigating eco-friendly synthesis routes for this compound, responding to growing demand for sustainable APIs (Active Pharmaceutical Ingredients). Its cyclopropyl group offers metabolic stability advantages, a feature often queried in ADME/Tox (Absorption, Distribution, Metabolism, Excretion/Toxicology) studies. These properties position it as a candidate for prodrug development, another trending area in pharmaceutical sciences.

Patent landscapes reveal that derivatives of 1-(Cyclopropylmethyl)-2-oxo-1,2-dihydropyrimidine-5-carboxylic acid are being explored for neuroprotective applications, coinciding with increased public interest in neurodegenerative disease treatments. The compound’s potential role in small molecule therapeutics against protein misfolding disorders has been a subject of recent conference presentations, reflecting its relevance to biomedical innovation.

For suppliers and manufacturers, the compound’s QC specifications (Quality Control) and storage conditions are critical data points, frequently searched in chemical procurement platforms. Its handling typically requires anhydrous environments due to the acid-sensitive nature of the pyrimidine ring, a technical detail emphasized in material safety data sheets (MSDS).

As the pharmaceutical industry shifts toward fragment-based drug design, the structural features of CAS 1402232-72-7 make it a promising molecular building block. This aligns with numerous academic searches on structure-activity relationships (SAR) in medicinal chemistry. Its hydrogen bond donor/acceptor pattern also makes it relevant to crystallography studies, a technique gaining traction in drug polymorph screening.

In summary, 1-(Cyclopropylmethyl)-2-oxo-1,2-dihydropyrimidine-5-carboxylic acid represents a multifaceted compound bridging chemical synthesis and biological evaluation. Its ongoing investigation reflects broader trends in targeted therapy development and computational chemistry, ensuring its continued relevance in both academic and industrial research landscapes.